2-cyclohexyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C15H28N2O3S/c1-21(19,20)17-9-7-14(8-10-17)12-16-15(18)11-13-5-3-2-4-6-13/h13-14H,2-12H2,1H3,(H,16,18)
• InChI Key: IKXSSYDJAIKDJU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)CC2CCCCC2
• Molecular Formula: C15H28N2O3S
• Molecular Weight: 316.5 g/mol
• CAS No.: 1235349-22-0

Description

2-cyclohexyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of piperidine and belongs to the class of compounds known as amides. The compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Antibacterial Activity

Studies on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including compounds with structures similar to 2-Cyclohexyl-N-((1-(Methylsulfonyl)piperidin-4-yl)methyl)acetamide, have shown moderate inhibitory activity against both Gram-negative and Gram-positive bacterial strains. For instance, certain synthesized compounds displayed significant antibacterial potency, with one derivative being particularly effective against Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis. This suggests potential applications in developing new antibacterial agents (Iqbal et al., 2017).

Enzyme Inhibition

Derivatives of acetamide and piperidine have been synthesized and evaluated for their inhibitory effects on enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX). These compounds, through their structural configurations, exhibit promising activity, indicating their potential use in the development of treatments for conditions associated with enzyme dysregulation, such as Alzheimer's disease and inflammatory disorders (Khalid et al., 2014).

Antitumor Activity

The structural features inherent in cyclohexane and acetamide derivatives, akin to those in this compound, have also been explored for antitumor properties. Research into compounds with similar structures has revealed promising inhibitory effects against various cancer cell lines, suggesting potential applications in cancer research and therapy development (Albratty et al., 2017).

Heterocyclic Chemistry Applications

The synthesis processes involving acetamide and piperidine components have yielded compounds that serve as valuable building blocks in heterocyclic chemistry. These compounds have been utilized in constructing complex molecular structures, indicating the role of similar acetamide derivatives in facilitating synthetic pathways for chemical research (Chang et al., 2002).